Cas no 2816913-53-6 (β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol)

• Product Name: β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol
• CAS No: 2816913-53-6
• MF: C₁₃H₂₂FNO₂Si
• MW: 271.403188228607
• CID: 5306469
• PubChem ID: 163297254
• Update Time: 2025-07-17

β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol Chemical and Physical Properties

Names and Identifiers

• 2-[tert-butyl(dimethyl)silyl]oxy-2-(5-fluoro-2-pyridyl)ethanol
• 2-((TERT-BUTYLDIMETHYLSILYL)OXY)-2-(5-FLUOROPYRIDIN-2-YL)ETHAN-1-OL
• PS-19900
• E80103
• 2816913-53-6
• β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol

• Inchi： 1S/C13H22FNO2Si/c1-13(2,3)18(4,5)17-12(9-16)11-7-6-10(14)8-15-11/h6-8,12,16H,9H2,1-5H3
• InChI Key： SKWHGZFNVBIDNV-UHFFFAOYSA-N
• SMILES： C1(C(O[Si](C(C)(C)C)(C)C)CO)=NC=C(F)C=C1

Computed Properties

• Exact Mass: 271.14038364g/mol
• Monoisotopic Mass: 271.14038364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 309.8±42.0 °C(Predicted)
• pka: 13.81±0.10(Predicted)

Additional information on β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol

Introduction to β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol (CAS No. 2816913-53-6)

β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol (CAS No. 2816913-53-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-fluoro substituent on the pyridine ring and a [(1,1-dimethylethyl)dimethylsilyl]oxy group attached to the β-position of the pyridineethanol moiety. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The synthesis of β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for further research and development. The use of advanced techniques such as transition-metal catalysis and organocatalysis has played a crucial role in optimizing the synthetic routes.

In terms of its biological activity, β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent antiproliferative effects against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The 5-fluoro substitution on the pyridine ring is believed to enhance the compound's ability to interact with specific cellular targets, thereby modulating key signaling pathways involved in cell proliferation and survival.

Moreover, the [(1,1-dimethylethyl)dimethylsilyl]oxy group provides additional stability and solubility properties, which are crucial for improving the compound's pharmacokinetic profile. This group can be selectively cleaved under specific conditions, allowing for controlled release and activation of the active moiety within the target tissues. Such prodrug strategies are increasingly being explored in drug design to enhance therapeutic efficacy while minimizing side effects.

The potential applications of β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol extend beyond oncology. Recent studies have also investigated its effects on neurodegenerative diseases and inflammatory disorders. Preliminary data suggest that this compound may possess neuroprotective properties by modulating oxidative stress and inflammatory responses in neuronal cells. These findings open up new avenues for its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol is also being studied for its utility as a chemical probe in biological research. Its unique structure makes it an excellent tool for investigating the molecular mechanisms underlying various biological processes. For instance, researchers are using this compound to study protein-protein interactions and enzyme inhibition, providing valuable insights into disease mechanisms and potential drug targets.

The safety profile of β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol is another critical aspect being evaluated in ongoing studies. Preclinical toxicity assessments have shown that this compound exhibits a favorable safety margin at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

Overall, β-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-fluoro-2-pyridineethanol (CAS No. 2816913-53-6) represents a promising candidate for further development in various therapeutic areas. Its unique chemical structure and biological activities make it an intriguing subject for both academic research and pharmaceutical industry applications. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from researchers and clinicians alike.